6-Chloro-5-cyanonicotinic Acid

Specification

• CAS No.: 1206969-20-1
• Molecular Formula: C7H3ClN2O2
• Molecular Weight: 182.56 g/mol
• IUPAC Name: 6-chloro-5-cyanopyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C7H3ClN2O2/c8-6-4(2-9)1-5(3-10-6)7(11)12/h1,3H,(H,11,12)
• Standard InChI Key: CLVFAWOSLIAOQG-UHFFFAOYSA-N
• SMILES: C1=C(C=NC(=C1C#N)Cl)C(=O)O
• Canonical SMILES: C1=C(C=NC(=C1C#N)Cl)C(=O)O

Introduction

Chemical Structure and Properties

6-Chloro-5-cyanonicotinic acid (C₇H₃ClN₂O₂) features a pyridine ring with specific functional group substitutions. The compound is characterized by the presence of a chlorine atom at the sixth position and a cyano group at the fifth position of the nicotinic acid structure. This particular arrangement of functional groups contributes to its distinct chemical reactivity patterns and physical properties.

The compound belongs to the broader class of chlorinated pyridine derivatives, which have garnered significant attention in various scientific disciplines due to their versatility in chemical transformations. The combination of the electron-withdrawing cyano and chloro groups creates a unique electronic distribution across the molecule, influencing its behavior in chemical reactions and biological systems.

Physical Properties

While comprehensive physical characterization data specific to 6-Chloro-5-cyanonicotinic acid is limited in the provided sources, we can infer some properties based on its structure and related compounds. As a nicotinic acid derivative, it likely exists as a crystalline solid at room temperature with moderate water solubility. The presence of the carboxylic acid group would contribute to its acidic character in solution.

Hazard Type	Classification	Hazard Statement
Dermal Toxicity	Category 4	H312: Harmful in contact with skin
Inhalation Toxicity	Category 4	H332: Harmful if inhaled
Target Organ Toxicity	Category 3	H335: May cause respiratory irritation
Oral Toxicity	Category 4	H302: Harmful if swallowed
Skin Irritation	Category 2	H315: Causes skin irritation
Eye Irritation	Category 2	H319: Causes serious eye irritation

Applications and Research

The unique structure of 6-Chloro-5-cyanonicotinic acid suggests several potential applications across different scientific and industrial domains.

Chemical Research

In chemical research, 6-Chloro-5-cyanonicotinic acid likely serves as a valuable building block for organic synthesis. The presence of multiple functional groups (carboxylic acid, chloro, and cyano) provides various sites for chemical transformations, making it useful in the synthesis of more complex molecules.

Pharmaceutical Development

The structural features of 6-Chloro-5-cyanonicotinic acid suggest potential applications in pharmaceutical research. Nicotinic acid derivatives have historically been important in drug development, and the specific substitution pattern in this compound could impart unique biological activities that may be exploited in medicinal chemistry.

Agricultural Science

Many chlorinated nicotinic acid derivatives have found applications in agrochemical development. Based on structural similarities to compounds used in agricultural products, 6-Chloro-5-cyanonicotinic acid might have relevance in the development of crop protection agents or plant growth regulators.

Comparison with Related Compounds

To better understand 6-Chloro-5-cyanonicotinic acid, it is valuable to compare it with structurally related compounds that have been more extensively characterized.

6-Chloronicotinic Acid

6-Chloronicotinic acid (CAS: 5326-23-8) is a closely related compound that differs by lacking the cyano group at the fifth position. This compound has been better characterized, with known physical properties including:

• Melting point: 190°C (decomposition)

• Boiling point: 241.15°C (estimated)

• Flash point: 192°C

• Water solubility: Soluble (2 mg/ml at 20°C)

• Also soluble in ethanol, methanol, DMSO, and slightly soluble in chloroform

6-Chloronicotinic acid is known to be a metabolite of certain neonicotinoid pesticides, including imidacloprid and acetamiprid, and appears in various environmental matrices. It has applications in the synthesis of pharmaceutical compounds and agrochemicals.

Table 2: Comparison of 6-Chloro-5-cyanonicotinic Acid with Related Compounds

Property	6-Chloro-5-cyanonicotinic Acid	6-Chloronicotinic Acid
CAS Number	1206969-20-1	5326-23-8
Molecular Formula	C₇H₃ClN₂O₂	C₆H₄ClNO₂
Structure	Pyridine with Cl (position 6), CN (position 5), COOH (position 3)	Pyridine with Cl (position 6), COOH (position 3)
Melting Point	Not specified in sources	190°C (decomposition)
Solubility	Not specified in sources	Soluble in water (2 mg/ml at 20°C), ethanol, methanol, DMSO
Known Applications	Building block for organic synthesis	Metabolite of neonicotinoid pesticides, pharmaceutical intermediate

5,6-Dichloronicotinic Acid

5,6-Dichloronicotinic acid, described in patent literature, represents another related compound. The synthetic approach for this compound involves reaction sequences starting from 6-hydroxynicotinic acid, proceeding through acid chloride intermediates, and involving chlorination reactions.

This compound has applications as a pharmaceutical intermediate, highlighting the potential value of chlorinated nicotinic acid derivatives in drug development.

Research Challenges and Future Directions

Research on 6-Chloro-5-cyanonicotinic acid presents several challenges and opportunities:

Synthesis Optimization

Developing efficient and scalable synthesis routes specifically tailored for 6-Chloro-5-cyanonicotinic acid represents an important research direction. Optimization efforts would likely focus on yield improvement, reduction of hazardous reagents, and streamlining purification processes.

Comprehensive Characterization

More extensive physical and chemical characterization of 6-Chloro-5-cyanonicotinic acid would enhance understanding of its potential applications. This includes determination of precise solubility parameters, thermal properties, spectroscopic characterization, and behavior under various reaction conditions.

Application Development

Exploration of specific applications in pharmaceutical development, agrochemical formulation, or materials science represents a promising direction for future research. Structure-activity relationship studies could help identify optimal uses for this compound based on its unique structural features.